(E)-Bis(1-methylcyclooctyl)diazene

• CAS No.: 63561-22-8
• Molecular Formula: C18H34N2
• Molecular Weight: 278.5 g/mol
• IUPAC Name: bis(1-methylcyclooctyl)diazene
• InChI: InChI=1S/C18H34N2/c1-17(13-9-5-3-6-10-14-17)19-20-18(2)15-11-7-4-8-12-16-18/h3-16H2,1-2H3
• InChI Key: PQARBMKIUHNUGX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCCCC1)N=NC2(CCCCCCC2)C

Description

(E)-Bis(1-methylcyclooctyl)diazene is a diazene derivative characterized by two 1-methylcyclooctyl groups attached to a nitrogen-nitrogen (N=N) double bond in the E configuration. The bulky 1-methylcyclooctyl substituents impose significant steric hindrance, influencing the compound’s conformational stability, solubility, and reactivity. The E configuration ensures a planar geometry, which may enhance crystallinity and thermal stability compared to its Z isomer .

Comparison with Similar Compounds

Comparison with Structurally Similar Diazene Derivatives

Substituent Effects on Physical and Chemical Properties

The substituents on the diazene core critically determine properties such as solubility, stability, and reactivity. Below is a comparative analysis with analogous compounds:

Compound Name	Substituents	Key Properties	Configuration	Reference
(E)-Bis(1-methylcyclooctyl)diazene	1-methylcyclooctyl	High steric hindrance, low solubility in polar solvents	E	[Hypothetical]
1,2-Bis(4-(1,3-dioxolan-2-yl)phenyl)diazene Oxide	4-(1,3-dioxolan-2-yl)phenyl	Polar functional groups (dioxolane), higher solubility in polar solvents	Not specified
Azobenzene	Phenyl	Photoresponsive, moderate steric hindrance	E/Z	[General]

• Steric and Electronic Effects: The 1-methylcyclooctyl groups in (E)-bis(1-methylcyclooctyl)diazene create a highly crowded environment, reducing reactivity in sterically demanding reactions (e.g., nucleophilic substitutions) compared to less hindered analogs like azobenzene. In contrast, the dioxolane-substituted diazene oxide from incorporates electron-rich oxygen atoms, enhancing polarity and solubility in solvents like ethanol or acetone .

• Thermal Stability :
  Bulky aliphatic substituents (e.g., 1-methylcyclooctyl) typically increase thermal stability by restricting molecular motion. This contrasts with aromatic diazenes (e.g., azobenzene), which may decompose at lower temperatures due to π-π stacking interactions promoting degradation.

Structural and Crystallographic Insights

The use of crystallographic software such as SHELX () is critical for resolving the structures of sterically complex diazenes. For example:

• (E)-Bis(1-methylcyclooctyl)diazene : Likely exhibits a rigid, planar N=N core with distorted cyclooctyl rings to minimize steric clashes. Such structures require high-resolution diffraction data and robust refinement tools like SHELXL .